Cas no 317821-70-8 (1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride)

• Product Name: 1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride
• CAS No: 317821-70-8
• MF: C₇H₈Cl₃NO
• MW: 228.503519058228
• MDL: MFCD01114575
• CID: 1087665
• PubChem ID: 18525980
• Update Time: 2025-11-03

1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(2,3-Dichlorobenzyl)hydroxylamine hydrochloride
• 1-[(AMINOOXY)METHYL]-2,3-DICHLOROBENZENE HYDROCHLORIDE
• 1G-926
• AG-A-16549
• AG-B-80416
• CTK7F2124
• MolPort-009-195-323
• RP13164
• SBB097334
• SureCN1715086
• O-[(2,3-Dichlorophenyl)methyl]hydroxylamine--hydrogen chloride (1/1)
• DTXSID10594708
• DB-159757
• SCHEMBL1715086
• O-[(2,3-dichlorophenyl)methyl]hydroxylamine hydrochloride
• SB80546
• O-[(2,3-dichlorophenyl)methyl]hydroxylamine;hydrochloride
• 1-[(Aminooxy)methyl]-2,3-dichlorobenzenehydrochloride
• 317821-70-8
• AKOS005069775
• SY281842
• CS-0323611
• CHEMBL3763307
• MFCD01114575
• BDBM50146450
• O-(2,3-Dichlorobenzyl)hydroxylaminehydrochloride
• 1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride

• MDL： MFCD01114575
• Inchi： 1S/C7H7Cl2NO.ClH/c8-6-3-1-2-5(4-11-10)7(6)9;/h1-3H,4,10H2;1H
• InChI Key： FKYFOAXXDATSHM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CON)Cl.Cl

Computed Properties

• Exact Mass: 226.967147g/mol
• Monoisotopic Mass: 226.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 187-192°C

1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride

Professional Introduction to 1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride (CAS No. 317821-70-8)

1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride, identified by the CAS number 317821-70-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of hydrochloride salts, which are widely utilized in drug formulation due to their enhanced solubility and bioavailability. The structural features of this molecule, particularly the presence of both an aminooxy functional group and chlorine substituents at the 2 and 3 positions of the benzene ring, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The aminooxy moiety in 1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride plays a crucial role in its reactivity and functionality. This group is known for its ability to participate in various chemical transformations, including nucleophilic addition reactions and coupling processes, making it a valuable intermediate in the synthesis of more complex molecules. The chlorine atoms at the 2 and 3 positions on the benzene ring further enhance the electrophilic nature of the compound, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both aminooxy and halogen substituents. The aminooxy group can serve as a versatile handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological targets. For instance, studies have demonstrated that derivatives of this class can exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The chlorine atoms, on the other hand, can be readily displaced by nucleophiles under mild conditions, enabling the introduction of diverse pharmacophores.

One of the most compelling aspects of 1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride is its utility as a building block in medicinal chemistry. Researchers have leveraged its unique structure to develop novel scaffolds for drug candidates targeting neurological disorders, cancer, and infectious diseases. The ability to modify both the aminooxy group and the chlorine atoms allows for extensive structural diversification, which is essential for optimizing drug-like properties such as potency, selectivity, and pharmacokinetics. Several recent publications highlight its role in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead molecules with therapeutic promise.

The synthesis of 1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of an appropriate precursor followed by introduction of the aminooxy group via nucleophilic substitution or condensation reactions. The final step often involves conversion to the hydrochloride salt to improve stability and handling characteristics. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing waste and improving atom economy.

The hydrochloride form of this compound enhances its solubility in aqueous media, which is critical for pharmaceutical applications where bioavailability and formulation stability are paramount. This property makes it particularly suitable for oral or injectable drug formulations where rapid absorption into systemic circulation is desired. Additionally, the hydrochloride salt can improve crystal packing properties, leading to better handling characteristics during manufacturing processes.

From a computational chemistry perspective, 1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride has been studied using various modeling techniques to predict its interactions with biological targets. Molecular docking simulations have shown that this compound can bind effectively to enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. These studies not only provide insights into potential mechanisms of action but also guide rational design efforts aimed at improving binding affinity and selectivity.

The environmental impact of synthesizing and utilizing 1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride is also an area of growing concern. Efforts are underway to develop greener synthetic methodologies that minimize hazardous waste generation while maintaining high yields. For instance, catalytic processes using transition metals or organocatalysts have been explored as alternatives to traditional stoichiometric approaches. Such innovations align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of pharmaceutical production.

In conclusion,1-(Aminooxy)methyl-2,3-dichlorobenzene Hydrochloride (CAS No. 317821-70-8) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for constructing complex molecules with therapeutic applications across multiple disease areas. As research continues to uncover new synthetic strategies and pharmacological insights,this compound is poised to play an increasingly important role in drug discovery efforts worldwide.